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Compound of Interest

Compound Name: O-desmethyl Mebeverine acid D5

Cat. No.: B1139145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of O-
desmethyl Mebeverine acid D5, a key metabolite of the antispasmodic drug Mebeverine. This

deuterated analog serves as a crucial internal standard for pharmacokinetic and metabolic

studies. This document outlines its metabolic formation, analytical quantification, and

physicochemical characteristics.

Core Chemical and Physical Properties
O-desmethyl Mebeverine acid D5 is the deuterium-labeled form of O-desmethyl Mebeverine

acid. The primary distinctions lie in the isotopic labeling, which results in a higher molecular

weight, making it an ideal internal standard for mass spectrometry-based analyses.[1][2][3]

Below is a summary of its key properties.
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Property Value Source

Chemical Name

4-[ethyl[2-(4-hydroxyphenyl)-1-

methylethyl-d5]amino]butanoic

Acid

[4][5]

Synonyms
O-Desmethyl Mebeverine Acid-

d5
[1][5]

CAS Number 1329488-46-1 [5]

Unlabeled CAS Number 586357-02-0 [5]

Molecular Formula C₁₅H₁₈D₅NO₃ [6]

Molecular Weight 270.38 g/mol [7]

Appearance White to off-white solid [7]

Melting Point (unlabeled) 98-100 °C [8]

Solubility (unlabeled)
Slightly soluble in DMSO and

Methanol
[8][9]

Storage
Recommended at -20°C for

long-term storage
[8][9]

Metabolic Pathway of Mebeverine
O-desmethyl Mebeverine acid is a significant metabolite of Mebeverine. The metabolic cascade

begins with the rapid hydrolysis of Mebeverine into Mebeverine alcohol and veratric acid.[10]

[11] Subsequently, Mebeverine alcohol undergoes oxidation to form Mebeverine acid, which is

then demethylated to yield O-desmethyl Mebeverine acid.[9][12] This metabolic pathway is

crucial for understanding the pharmacokinetics and clearance of Mebeverine.
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Caption: Metabolic conversion of Mebeverine to its key metabolites.

Experimental Protocols
Synthesis of O-desmethyl Mebeverine acid D5
While a specific, detailed protocol for the synthesis of the D5 labeled compound is not readily

available in the public domain, a logical synthetic route can be inferred from the metabolism of

its parent drug, Mebeverine. The synthesis would likely involve the hydrolysis of a deuterated

Mebeverine precursor.

Proposed Synthesis Workflow

Deuterated Mebeverine
(Mebeverine-d5)

Ester Hydrolysis
(e.g., using LiOH in THF/water)

Acidification
(e.g., with HCl to pH 3-4)

Extraction
(e.g., with ethyl acetate)

Purification
(e.g., column chromatography) O-desmethyl Mebeverine acid D5

Click to download full resolution via product page

Caption: A proposed workflow for the synthesis of O-desmethyl Mebeverine acid D5.

Analytical Method for Quantification in Human Plasma
A validated high-pressure liquid chromatography-tandem mass spectrometry (HPLC-MS/MS)

method has been developed for the simultaneous quantification of Mebeverine metabolites,

including O-desmethyl Mebeverine acid, in human plasma.[13] O-desmethyl Mebeverine acid
D5 serves as the internal standard in this assay.[13]

Sample Preparation:
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To 100 µL of human plasma, add the internal standard solution (O-desmethyl Mebeverine
acid D5).

Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the HPLC-MS/MS system.

Chromatographic Conditions:

Column: A C8 reverse-phase column (e.g., Acquity UPLC BEH C8, 1.7 µm, 2.1 x 50 mm) is

suitable for separation.[13]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: A typical flow rate is around 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific

precursor-to-product ion transitions for O-desmethyl Mebeverine acid and its D5-labeled

internal standard would be monitored.
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Analytical Workflow for Quantification
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Caption: Workflow for the quantification of O-desmethyl Mebeverine acid in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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